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Compound of Interest

Compound Name: (+)-Di-tert-butyl L-tartrate

Cat. No.: B054582 Get Quote

For researchers and scientists engaged in drug development and other laboratory-based

disciplines, the proper disposal of chemical reagents is a critical component of operational

safety and environmental responsibility. This guide provides a detailed, step-by-step procedure

for the safe disposal of (+)-Di-tert-butyl L-tartrate, ensuring compliance with safety protocols

and fostering a culture of responsible chemical handling.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle (+)-Di-tert-butyl L-tartrate
with appropriate personal protective equipment (PPE). This compound is known to cause skin

irritation and serious eye damage, and is very toxic to aquatic life with long-lasting effects.

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use suitable protective gloves.

Body Protection: A laboratory coat is mandatory to prevent skin contact.

Environmental Precautions: Avoid release to the environment and do not let the product

enter drains.[1]

Key Chemical and Physical Properties
A fundamental understanding of the properties of (+)-Di-tert-butyl L-tartrate is essential for its

safe handling and disposal. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C₁₂H₂₂O₆

Molecular Weight 262.3 g/mol

Appearance White to off-white solid

Melting Point 68 - 71.6 °F / 20 - 22 °C[2]

Boiling Point 359.6 °F / 182 °C @ 11 mmHg[2]

Flash Point 332.6 °F / 167 °C[2]

Water Solubility 0.033 g/L @ 77 °F / 25 °C

Step-by-Step Disposal Procedure
The primary principle for the disposal of (+)-Di-tert-butyl L-tartrate is to treat it as hazardous

chemical waste. It should not be disposed of down the sink or in regular trash.

1. Waste Collection:

Solid Waste: Collect solid (+)-Di-tert-butyl L-tartrate waste, including any contaminated

items like weighing paper or spatulas, in a designated and clearly labeled hazardous waste

container.[3] The container must be compatible with the chemical and sealable.[3]

Liquid Waste: If (+)-Di-tert-butyl L-tartrate is in a solution, collect it in a designated

container for flammable organic waste. Do not mix with incompatible wastes.[3]

Labeling: The waste container must be labeled with a hazardous waste tag that includes the

full chemical name, concentration, and date.

2. Contaminated Labware and Container Disposal:

Rinsing: Glassware that has come into contact with (+)-Di-tert-butyl L-tartrate should be

triple-rinsed. The first rinseate must be collected and disposed of as hazardous waste.[3]

Subsequent rinses can typically be disposed of down the drain, but consult your institution's

specific guidelines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC406660050&productDescription=DIBUTYL+L-TARTRATE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406660050&productDescription=DIBUTYL+L-TARTRATE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406660050&productDescription=DIBUTYL+L-TARTRATE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b054582?utm_src=pdf-body
https://www.benchchem.com/product/b054582?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b054582?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b054582?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty Containers: Original containers of (+)-Di-tert-butyl L-tartrate should be thoroughly

emptied. The empty, triple-rinsed container can then be disposed of according to institutional

protocols, which may include puncturing it to prevent reuse and placing it in a sanitary landfill

or offering it for recycling.[1]

3. Spill Management:

Containment: In the event of a spill, prevent further leakage if it is safe to do so.[1]

Cleanup: For solid spills, sweep up the material and place it into a suitable, labeled container

for disposal.[2] Avoid creating dust.[1] For liquid spills, absorb the material with an inert

substance (e.g., vermiculite, dry sand) and collect it for disposal as hazardous waste.[4]

Ventilation: Ensure adequate ventilation during cleanup.

4. Final Disposal:

Licensed Disposal: All collected hazardous waste containing (+)-Di-tert-butyl L-tartrate
must be disposed of through a licensed chemical waste disposal contractor or an approved

waste disposal plant.[1] Do not attempt to incinerate the material yourself unless you are

operating a licensed facility.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (+)-Di-
tert-butyl L-tartrate.
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Disposal Workflow for (+)-Di-tert-butyl L-tartrate
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Caption: Disposal workflow for (+)-Di-tert-butyl L-tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b054582?utm_src=pdf-body-img
https://www.benchchem.com/product/b054582?utm_src=pdf-body
https://www.benchchem.com/product/b054582?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemicalbook.com [chemicalbook.com]

2. fishersci.com [fishersci.com]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

4. chemtalk.com.au [chemtalk.com.au]

To cite this document: BenchChem. [Navigating the Safe Disposal of (+)-Di-tert-butyl L-
tartrate: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054582#di-tert-butyl-l-tartrate-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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